2-Dodecanoyloxazole
Overview
Description
2-Dodecanoyloxazole is a chemical compound with the CAS Number: 898758-48-0 and a molecular weight of 251.37 .
Synthesis Analysis
The synthesis of oxazole derivatives has been a topic of interest in medicinal chemistry due to their wide spectrum of biological activities . The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds .Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered heterocyclic ring containing one nitrogen atom and one oxygen atom . The InChI Code is 1S/C15H25NO2/c1-2-3-4-5-6-7-8-9-10-11-14(17)15-16-12-13-18-15/h12-13H,2-11H2,1H3 .Chemical Reactions Analysis
Oxazoles, including this compound, have been found to be important intermediates in the synthesis of new chemical entities . They are involved in a variety of chemical reactions, particularly those related to their biological activities .Mechanism of Action
Target of Action
Oxazole derivatives, which 2-dodecanoyloxazole is a part of, have been found to exhibit a wide range of biological activities . These compounds are known to interact with various enzymes and receptors via numerous non-covalent interactions .
Mode of Action
Oxazole derivatives are known to interact with their targets through non-covalent interactions . This interaction can lead to changes in the function of the target, which can result in various biological effects.
Biochemical Pathways
Oxazole derivatives have been found to exhibit a wide range of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Oxazole derivatives have been found to exhibit a wide range of biological activities, including anticancer, antibacterial, anticonvulsant, anti-allergic, anthelmintic, antiviral, antidepressant, analgesic and antioxidant properties .
Advantages and Limitations for Lab Experiments
2-Dodecanoyloxazole is a versatile compound that is relatively safe to use in laboratory experiments. It is non-toxic, and it is insoluble in water, making it easy to handle and store. Additionally, it is relatively inexpensive, making it an economical choice for laboratory experiments. However, it is not soluble in water, and it is difficult to remove from organic solvents, making it difficult to use in certain experiments.
Future Directions
In the future, 2-Dodecanoyloxazole could be used to study the effects of drugs on metabolism, hormones, and enzymes. Additionally, it could be used to study the effects of gene expression, signal transduction, and cell division. Furthermore, it could be used to study the effects of environmental pollutants on the body, and it could be used to study the effects of drugs on the immune system. Additionally, it could be used to study the effects of drugs on the nervous system, and it could be used to study the effects of drugs on the cardiovascular system. Finally, it could be used to study the effects of drugs on the reproductive system.
Scientific Research Applications
2-Dodecanoyloxazole has a wide range of applications in scientific research. It is used in biochemical and physiological studies, as well as in the synthesis of other compounds. It is also used as a reactant in the synthesis of other compounds, such as polymers, drugs, and dyes. Additionally, it is used as a reagent in the synthesis of peptides and proteins, as well as in the synthesis of other organic compounds.
Properties
IUPAC Name |
1-(1,3-oxazol-2-yl)dodecan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO2/c1-2-3-4-5-6-7-8-9-10-11-14(17)15-16-12-13-18-15/h12-13H,2-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZLRWUMYWJZOOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC(=O)C1=NC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60642041 |
Source
|
| Record name | 1-(1,3-Oxazol-2-yl)dodecan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60642041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898758-48-0 |
Source
|
| Record name | 1-(1,3-Oxazol-2-yl)dodecan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60642041 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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